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Compound of Interest

Compound Name: N-Methyl-2-phenylacetamide
CAS No.: 6830-82-6
Cat. No.: B1293638

Get Quote

The unambiguous identification of a chemical entity is foundational to all scientific inquiry. The

compound in question is systematically named according to the rules set forth by the
International Union of Pure and Applied Chemistry (IUPAC).

The IUPAC name for the compound is N-methyl-2-phenylacetamide.[1] This name precisely
describes its molecular architecture: an acetamide backbone where the nitrogen atom (N) is
substituted with a methyl group, and the carbon at position 2 (the a-carbon) is substituted with
a phenyl group.

For clarity and cross-referencing across databases and literature, a compilation of its primary
identifiers is provided in Table 1.

Table 1: Core Identifiers for N-Methyl-2-phenylacetamide
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Identifier Value Source
N-methyl-2-

IUPAC Name . PubChem[1]
phenylacetamide

CAS Number 6830-82-6 PubChem[1]

Molecular Formula CoH11NO PubChem[1]

Molecular Weight 149.19 g/mol PubChem[1]

Canonical SMILES CNC(=0O)CC1=CC=CC=C1 PubChem[1]
RKEXPBCMGJAOLM-

InChiKey PubChem[1]

UHFFFAOYSA-N

| Common Synonyms| N-Methylphenylacetamide, Benzeneacetamide, N-methyl- | PubChem[1]

Figure 1. 2D Chemical Structure of N-Methyl-2-
phenylacetamide.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems,
influencing solubility, reactivity, and purification strategies. N-Methyl-2-phenylacetamide is a
solid at room temperature. A summary of its key computed properties is detailed in Table 2.

Table 2: Computed Physicochemical Properties
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Property Value Source
XLogP3 1.2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

1 PubChem[1]
Count
Rotatable Bond Count 2 PubChem[1]

| Topological Polar Surface Area | 29.1 A2 | PubChem[1] |

Synthesis and Purification

The synthesis of N-Methyl-2-phenylacetamide is most effectively achieved through the
coupling of phenylacetic acid and methylamine. This approach is superior to methods involving
post-synthesis N-methylation of 2-phenylacetamide, as it is more atom-economical and avoids
the use of potentially hazardous alkylating agents. The direct amidation requires activation of
the carboxylic acid, a step critical for facilitating the nucleophilic attack by the weakly basic
methylamine. Coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) are industry standards for this purpose.

The causality behind this choice is rooted in reaction kinetics; these reagents convert the
hydroxyl group of the carboxylic acid into a better leaving group, thereby lowering the activation
energy for amide bond formation and allowing the reaction to proceed efficiently at or below
room temperature. This control over temperature is crucial for minimizing side reactions, such
as the racemization of the alpha-carbon if a chiral variant were being synthesized.[2]

Synthesis Workflow Diagram

The logical flow of the synthesis and purification process is illustrated below. This workflow
ensures a systematic progression from starting materials to a pure, validated final product.
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Caption: A standard workflow for the synthesis and validation of N-Methyl-2-phenylacetamide.
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Experimental Protocol: Synthesis via EDC Coupling

This protocol describes a self-validating system for synthesizing N-Methyl-2-phenylacetamide
on a laboratory scale.

Materials:

Phenylacetic acid

e Methylamine hydrochloride

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
» N,N-Diisopropylethylamine (DIPEA)

e Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Thin Layer Chromatography (TLC) plates (silica gel)

Mobile phase for TLC (e.g., 30% Ethyl Acetate in Hexane)
Procedure:

e Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add
phenylacetic acid (1.0 eq). Dissolve it in anhydrous DCM.

» Base and Amine Addition: Add methylamine hydrochloride (1.1 eq) followed by DIPEA (2.5
eq). The base is essential to liberate the free methylamine from its hydrochloride salt and to
neutralize the HCI generated during the reaction. Stir the mixture for 10 minutes at room
temperature.
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o Carboxylic Acid Activation: Cool the flask to 0 °C using an ice bath. Add EDC (1.2 eq)
portion-wise over 15 minutes. The low temperature helps to control the exothermic reaction
and maintain the stability of the activated intermediate.

o Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12
hours. The progress must be monitored by TLC. A complete reaction is indicated by the
consumption of the limiting reagent (phenylacetic acid).

e Quenching and Workup: Upon completion, dilute the reaction mixture with DCM. Transfer it
to a separatory funnel and wash sequentially with 1 M HCI, saturated NaHCOs solution, and
brine. These washes serve to remove unreacted starting materials, the coupling agent
byproducts, and the base.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

 Purification: The crude N-Methyl-2-phenylacetamide can be purified either by
recrystallization (e.g., from an ethyl acetate/hexane solvent system) or by flash column
chromatography on silica gel to yield a pure, white solid.

Spectroscopic Characterization

Structural elucidation and confirmation are achieved through a combination of spectroscopic
techniques. The expected data for N-Methyl-2-phenylacetamide are summarized below,
providing a benchmark for experimental validation.[1]

Table 3: Key Spectroscopic Data for N-Methyl-2-phenylacetamide
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Technique Feature

1H NMR Aromatic Protons (CeHs)

Expected Chemical Shift /
Value

0 = 7.2-7.4 ppm (multiplet,
5H)

Benzylic Protons (CHz2Ph)

0 = 3.6 ppm (singlet, 2H)

N-Methyl Protons (N-CHs)

0 = 2.8 ppm (doublet, 3H, due
to coupling with N-H)

Amide Proton (NH)

0 =5.5-6.0 ppm (broad singlet,
1H)

3C NMR Carbonyl Carbon (C=0)

0 =171 ppm

Aromatic Carbons (CeHs)

0 =127-135 ppm

Benzylic Carbon (CHz2Ph)

0 =44 ppm

N-Methyl Carbon (N-CHs)

0 =26 ppm

FT-IR N-H Stretch

~3300 cm~t (sharp/moderate)

C-H Stretch (sp?)

~3030-3080 cm~—1

C-H Stretch (sp3)

~2850-2960 cm™?

Amide | Band (C=0 Stretch)

~1640-1660 cm~1 (strong,

characteristic)

Mass Spec. Molecular lon (M+)

m/z = 149.08

| | Common Fragments | m/z = 91 (Tropylium ion, [C7H7]*) |

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration.

Applications in Research and Development

While N-Methyl-2-phenylacetamide is not an end-product pharmaceutical itself, its structural

motifs are prevalent in medicinal chemistry and materials science. Its primary value lies in its

role as a versatile intermediate.
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o Pharmaceutical Intermediate: The parent compound, 2-phenylacetamide, is a well-known
precursor in the synthesis of antibiotics like penicillin G and sedatives such as phenobarbital.
[3] By extension, N-Methyl-2-phenylacetamide serves as a valuable building block for
creating analogues and new chemical entities (NCESs) for drug discovery programs. The N-
methyl group can significantly alter a molecule's pharmacokinetic properties, such as
membrane permeability and metabolic stability, compared to its unsubstituted counterpart.

» Organic Synthesis: It serves as a scaffold for further chemical elaboration. The benzylic
protons are weakly acidic and can be deprotonated to form a carbanion, allowing for a-
functionalization to build more complex molecular architectures.

Safety and Handling

Scientific integrity demands a rigorous approach to safety. N-Methyl-2-phenylacetamide is
classified with several hazards that necessitate careful handling.

GHS Hazard Classification:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

Recommended Laboratory Practices

Based on these hazards, the following handling procedures are mandatory:[4][5][6]

o Engineering Controls: All manipulations should be performed inside a certified chemical fume
hood to prevent inhalation of dust or vapors.

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are required.
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o Hand Protection: Wear nitrile or other chemically resistant gloves.

o Body Protection: A lab coat must be worn.

e Handling: Avoid creating dust. Use appropriate tools for weighing and transferring solids.
Ensure adequate ventilation.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion

N-Methyl-2-phenylacetamide is a well-defined chemical compound with the IUPAC name N-
methyl-2-phenylacetamide. Its synthesis is straightforward using modern coupling
techniques, and its structure is readily confirmed by standard spectroscopic methods. While its
direct applications are limited, its value as a chemical intermediate in the synthesis of more
complex molecules for pharmaceutical and materials science research is significant. Adherence
to strict safety protocols is essential when handling this compound due to its potential health
hazards. This guide provides the foundational technical knowledge required for its effective and
safe use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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